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Executive Summary
This technical guide addresses the regulatory status and scientific profile of 2-Amino-N-

cyclohexylbenzamide. Based on a thorough review of the U.S. Controlled Substances Act

(CSA) and associated regulations, 2-Amino-N-cyclohexylbenzamide is not explicitly listed as a

controlled substance. However, its structural similarity to the potent synthetic opioid U-47700, a

Schedule I controlled substance, places it in a legally precarious position. There is a significant

risk that it could be classified as a "controlled substance analogue," which would subject it to

the same legal and regulatory controls as a Schedule I substance. This guide will provide a

detailed analysis of this risk, alongside a summary of the available scientific and technical data

for this compound.
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A direct search of the Drug Enforcement Administration (DEA) lists of scheduled substances,

as codified in Title 21 Code of Federal Regulations (CFR) Part 1308, confirms that 2-Amino-N-

cyclohexylbenzamide is not a scheduled drug.[1][2][3] This means that, by name, it is not

subject to the stringent manufacturing, distribution, and possession regulations that govern

controlled substances.

However, the analysis does not end there. The Controlled Substance Analogue Enforcement

Act of 1986 allows for the prosecution of cases involving substances that are "substantially

similar" in chemical structure and pharmacological effect to a Schedule I or II controlled

substance.[4][5][6]

The Controlled Substance Analogue Act
The Federal Analogue Act states that a substance can be treated as a Schedule I controlled

substance if it meets two primary criteria:

Structural Similarity: Its chemical structure is "substantially similar" to that of a controlled

substance in Schedule I or II.[6][7]

Pharmacological Effect: It has a stimulant, depressant, or hallucinogenic effect on the central

nervous system that is "substantially similar to or greater than" that of a controlled substance

in Schedule I or II, or it is represented or intended to have such an effect.[5][6]

Given this legal framework, a critical examination of 2-Amino-N-cyclohexylbenzamide's

structural relationship to known controlled substances is imperative.

Structural Comparison with U-47700
The primary substance of concern for analogue comparison is 3,4-dichloro-N-[2-

(dimethylamino)cyclohexyl]-N-methylbenzamide, commonly known as U-47700.[8] This

compound is a potent synthetic opioid and is listed as a Schedule I controlled substance in the

United States.[9][10]

Below is a side-by-side structural comparison:
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2-Amino-N-cyclohexylbenzamide U-47700 (Schedule I)
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Caption: Chemical structures of 2-Amino-N-cyclohexylbenzamide and U-47700.

Key Structural Similarities:

Core Scaffold: Both molecules share a central N-cyclohexylbenzamide core. This consists of

a benzene ring attached to a carbonyl group, which is in turn bonded to a nitrogen atom that

is part of a cyclohexyl ring system.

Key Structural Differences:

Substitution on the Benzene Ring: 2-Amino-N-cyclohexylbenzamide has a single amino (-

NH2) group at the 2-position. In contrast, U-47700 has two chloro (-Cl) groups at the 3 and

4-positions.

Substitution on the Cyclohexyl Ring: The nitrogen of the amide in 2-Amino-N-

cyclohexylbenzamide is directly attached to the cyclohexyl ring. In U-47700, the cyclohexyl

ring has a dimethylamino (-(CH3)2) group at the 2-position.

Substitution on the Amide Nitrogen: 2-Amino-N-cyclohexylbenzamide has a hydrogen atom

on the amide nitrogen. U-47700 has a methyl (-CH3) group on the amide nitrogen.

Analysis of Analogue Potential
The shared N-cyclohexylbenzamide core is a significant structural similarity. Research into the

structure-activity relationships of U-47700 and related compounds has shown that the N-

substituted benzamide series of compounds can exhibit potent opioid activity.[11][12] While the

substitutions on both the benzene and cyclohexyl rings of 2-Amino-N-cyclohexylbenzamide

differ from U-47700, the core scaffold is a known pharmacophore for opioid activity.
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The critical question for a legal determination would be whether these differences are

substantial enough to negate the "substantially similar" clause of the Analogue Act. Without

pharmacological data on 2-Amino-N-cyclohexylbenzamide's effects on the central nervous

system, particularly its affinity for and activity at opioid receptors, a definitive answer is not

possible. However, the structural relationship is close enough to warrant extreme caution for

any researcher or entity considering its synthesis or use.

Scientific & Technical Data
While there is a lack of extensive pharmacological studies on 2-Amino-N-cyclohexylbenzamide

in the public domain, we can compile its known physicochemical properties and discuss the

broader context of benzamide derivatives in medicinal chemistry.

Physicochemical Properties
Property Value Source

Molecular Formula C13H18N2O PubChem

Molecular Weight 218.29 g/mol PubChem

CAS Number 56814-11-0 PubChem

Appearance
White to off-white solid

(predicted)
---

Solubility Low in water (predicted) ---

Pharmacological Context of Benzamide Derivatives
Benzamide derivatives are a well-established class of compounds in medicinal chemistry with a

wide range of biological activities.[13][14] They are known to interact with various biological

targets, leading to applications as:

Antimicrobial agents[14]

Analgesics[15]

Anti-inflammatory agents[13]
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Anticancer agents[13]

Prokinetic agents (acting on serotonin receptors)[16]

Enzyme inhibitors[17]

The biological activity of a specific benzamide derivative is highly dependent on the nature and

position of the substituents on the aromatic ring and the amide nitrogen.

Benzamide Core

Aromatic Ring
(Site for R1, R2, etc. substitutions)

 Influences target specificity
 and binding affinity

Amide Nitrogen
(Site for R3 substitutions)

 Modulates pharmacokinetic
 and pharmacodynamic properties

Click to download full resolution via product page

Caption: Generalized structure of benzamides and key sites for modification.

The 2-amino substitution in 2-Amino-N-cyclohexylbenzamide provides a potential site for

further chemical modification, which could be of interest in the synthesis of novel compounds

for research purposes. However, given the potential for opioid activity based on the core

structure, any such research should be conducted with a clear understanding of the potential

legal ramifications.

Conclusion
In conclusion, while 2-Amino-N-cyclohexylbenzamide is not explicitly a controlled substance, its

structural relationship to the Schedule I opioid U-47700 creates a substantial legal risk. The

shared N-cyclohexylbenzamide scaffold is a known pharmacophore for potent opioid activity.

Until pharmacological data is available to definitively demonstrate a lack of opioid-like effects

on the central nervous system, this compound could be considered a controlled substance

analogue by law enforcement and regulatory agencies.
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Researchers, scientists, and drug development professionals are strongly advised to consider

the potential for this compound to be treated as a Schedule I substance and to be aware of the

significant legal and regulatory consequences that would entail. Any work with this compound

should be preceded by a thorough legal and regulatory review.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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